![molecular formula C18H12N6O2S B6553141 5-{[3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl]methyl}-2-(thiophen-2-yl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one CAS No. 1040661-11-7](/img/structure/B6553141.png)
5-{[3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl]methyl}-2-(thiophen-2-yl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one
Overview
Description
Compounds with pyridin-2-yl, 1,2,4-oxadiazol-5-yl, thiophen-2-yl, and pyrazolo[1,5-a]pyrazin-4-one groups are often used in medicinal chemistry due to their wide range of pharmacological activities . They are typically part of larger libraries of heterocyclic compounds designed for potential biological activities .
Molecular Structure Analysis
The molecular structure of these compounds can be complex, with various substituents affecting the overall structure. Detailed analysis often involves techniques like NMR and mass spectrometry .Physical And Chemical Properties Analysis
The physical and chemical properties of these compounds can be influenced by their specific structure. Properties like electron affinity, ionization energy, chemical softness and hardness, electrophilicity, and chemical potential are often considered .Scientific Research Applications
- Applications :
- Zn(II)/Cd(II) Halide Systems : Researchers have used this compound to generate new coordination complexes, such as Zn₃(2,2’-Hdbpt)₂(H₂O)Cl₄ and Cd₃Cl₃(2,2’-dbpt)₃, with interesting structures. These complexes exhibit solid-state luminescence properties, making them potential photoactive materials .
- Antioxidant and Anti-Inflammatory Agents : Some derivatives of this compound have shown promising antioxidant and anti-inflammatory activities in vitro and in vivo .
- Applications :
- Immunosuppressive Activity : A derivative of this compound exhibited highly immunosuppressive activity, suggesting its potential as a lead compound for developing immunosuppressant agents .
- Anti-Tubercular Agents : Certain derivatives demonstrated potent anti-tubercular activity, outperforming the standard drug PZA .
- Applications :
- Applications :
- Applications :
Coordination Chemistry and Crystal Engineering
Biological and Medicinal Applications
Materials Science and Photoactive Materials
Chemical Synthesis and Heterocyclization
Biophysical Studies and Spectroscopy
Educational and Research Skills Development
Mechanism of Action
properties
IUPAC Name |
5-[(3-pyridin-2-yl-1,2,4-oxadiazol-5-yl)methyl]-2-thiophen-2-ylpyrazolo[1,5-a]pyrazin-4-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H12N6O2S/c25-18-14-10-13(15-5-3-9-27-15)21-24(14)8-7-23(18)11-16-20-17(22-26-16)12-4-1-2-6-19-12/h1-10H,11H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IZJPEFWRIKEZFJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=NC(=C1)C2=NOC(=N2)CN3C=CN4C(=CC(=N4)C5=CC=CS5)C3=O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H12N6O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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